Cas no 1263414-08-9 (Tert-butyl 4-methyl-1H-indazole-1-carboxylate)

• Product Name: Tert-butyl 4-methyl-1H-indazole-1-carboxylate
• CAS No: 1263414-08-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD22380274
• CID: 5683532
• PubChem ID: 66926525
• Update Time: 2025-05-24

Tert-butyl 4-methyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26075596
• 1263414-08-9
• SCHEMBL1161618
• TERT-BUTYL 4-METHYL-1H-INDAZOLE-1-CARBOXYLATE
• Tert-butyl 4-methyl-1H-indazole-1-carboxylate

• MDL： MFCD22380274
• Inchi： 1S/C13H16N2O2/c1-9-6-5-7-11-10(9)8-14-15(11)12(16)17-13(2,3)4/h5-8H,1-4H3
• InChI Key： FTOUQRICHJEGGA-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C)C=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Tert-butyl 4-methyl-1H-indazole-1-carboxylate

Tert-butyl 4-methyl-1H-indazole-1-carboxylate (CAS No. 1263414-08-9): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 4-methyl-1H-indazole-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1263414-08-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and methyl substituents on an indazole core, has garnered attention due to its structural versatility and potential biological activities. The indazole scaffold is a prominent heterocyclic structure widely recognized for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents.

The structural uniqueness of Tert-butyl 4-methyl-1H-indazole-1-carboxylate lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group enhances the compound's lipophilicity, making it an attractive candidate for drug delivery systems and membrane interactions. Additionally, the methyl group at the 4-position of the indazole ring contributes to steric hindrance, which can influence binding affinity and selectivity in biological targets.

In recent years, there has been a surge in research focusing on indazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of Tert-butyl 4-methyl-1H-indazole-1-carboxylate as a precursor in developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing indazole-based inhibitors targeting enzymes involved in cancer progression. The tert-butyl ester functionality at the 1-position provides a site for further chemical modifications, allowing for the development of prodrugs or conjugates that enhance bioavailability and target specificity.

One of the most compelling aspects of Tert-butyl 4-methyl-1H-indazole-1-carboxylate is its role in Medicinal Chemistry. The indazole core is known to interact with a variety of biological targets, including receptors and enzymes, making it a valuable building block for drug discovery. Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions between Tert-butyl 4-methyl-1H-indazole-1-carboxylate and potential targets, streamlining the drug development process. This has led to several high-throughput screening campaigns aimed at identifying novel bioactive compounds derived from this scaffold.

The pharmaceutical industry has also shown interest in leveraging Tert-butyl 4-methyl-1H-indazole-1-carboxylate for developing small molecule drugs with improved pharmacokinetic properties. The tert-butyl group, while enhancing lipophilicity, also contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly advantageous for drugs that require prolonged circulation times to achieve therapeutic effects. Furthermore, the methyl group at the 4-position can be modified to introduce additional functional groups, enabling fine-tuning of biological activity and selectivity.

Another area where Tert-butyl 4-methyl-1H-indazole-1-carboxylate has made significant contributions is in the field of agrochemicals. Indazole derivatives have been explored for their potential as growth regulators and pest repellents. The structural features of this compound make it a promising candidate for developing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact. Research in this domain has focused on synthesizing analogs of Tert-butyl 4-methyl-1H-indazole-1-carboxylate that exhibit enhanced efficacy and reduced toxicity.

The synthesis of Tert-butyl 4-methyl-1H-indazole-1-carboxylate itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions, alkylation, and esterification. However, modern methodologies have introduced more efficient synthetic strategies, such as catalytic processes that minimize waste and energy consumption. These advancements not only improve the feasibility of producing Tert-butyl 4-methyl-1H-indazole-1-carboxylate on an industrial scale but also align with sustainable chemistry principles.

The future prospects for Tert-butyl 4-methyl-1H-indazole-1-carboxylate are vast and multifaceted. As computational tools continue to evolve, so does our ability to predict and design biologically active molecules with greater precision. This compound serves as a testament to the power of interdisciplinary research, combining insights from organic chemistry, medicinal chemistry, and biochemistry to drive innovation in drug discovery and material science. Its versatility as a building block ensures that it will remain a cornerstone in synthetic chemistry for years to come.

In conclusion, Tert-butyl 4-methyl-1H-indazole-1-carboxylate (CAS No. 1263414-08-9) represents a fascinating compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics and materials with tailored properties. As our understanding of biological systems continues to expand, so too will the applications of this versatile molecule.